1-tert-butyl 3-ethyl (4R)-4-hydroxypiperidine-1,3-dicarboxylate
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Overview
Description
Scientific Research Applications
Synthesis and Characterization
1-tert-butyl 3-ethyl (4R)-4-hydroxypiperidine-1,3-dicarboxylate and its derivatives are key components in various synthesis processes. For instance, they have been used in the stereoselective synthesis of substituted tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylates, highlighting the compound's role in producing cis and trans isomers through reactions such as the Mitsunobu reaction (Boev et al., 2015). Additionally, its derivatives serve as scaffolds for the preparation of substituted piperidines, offering a versatile base for various synthetic pathways (Harmsen et al., 2011).
Structural Analysis and Properties
The compound and its variants have been subjects of thorough structural and molecular analyses. Studies involving crystal and molecular structure analysis, along with Density Functional Theory (DFT) calculations, have provided insights into the intramolecular interactions and hydrogen bonding patterns of these molecules. Such detailed analyses pave the way for understanding the compound's behavior in various chemical environments (Çolak et al., 2021).
Chemical Behavior and Reactivity
Research has also delved into the chemical behavior and reactivity of this compound's derivatives. For instance, the vinylfluoro group in related compounds has been identified as an acetonyl cation equivalent, showcasing a unique behavior under certain conditions and expanding the compound's utility in synthetic chemistry (Purkayastha et al., 2010). Moreover, the ability of its derivatives to participate in the synthesis of α-amino acid N-carboxy anhydrides demonstrates its versatility in producing a range of biochemically relevant compounds (Palomo et al., 1997).
Mechanism of Action
Mode of Action
It is likely that the compound interacts with its targets in a way that alters their function, leading to changes in cellular processes .
Biochemical Pathways
The compound’s effects on its targets could potentially influence a variety of pathways, with downstream effects on cellular function and physiology .
Pharmacokinetics
The compound’s predicted boiling point is 3502±420 °C, and its predicted density is 1189±006 g/cm3 . These properties could impact the compound’s bioavailability and pharmacokinetics.
Result of Action
The compound’s effects will depend on its specific targets and mode of action .
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of “1-tert-butyl 3-ethyl (4R)-4-hydroxypiperidine-1,3-dicarboxylate”. Factors such as temperature, pH, and the presence of other molecules could affect how the compound interacts with its targets .
Properties
IUPAC Name |
1-O-tert-butyl 3-O-ethyl (4R)-4-hydroxypiperidine-1,3-dicarboxylate |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H23NO5/c1-5-18-11(16)9-8-14(7-6-10(9)15)12(17)19-13(2,3)4/h9-10,15H,5-8H2,1-4H3/t9?,10-/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NBGQOBKPQNOEQD-QVDQXJPCSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CN(CCC1O)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)C1CN(CC[C@H]1O)C(=O)OC(C)(C)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H23NO5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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